Ethyl 5-[(4-ethoxybenzoyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(4-ethoxybenzoyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H21N3O5S/c1-3-31-17-12-10-15(11-13-17)21(28)25-22-19-18(14-33-22)20(24(30)32-4-2)26-27(23(19)29)16-8-6-5-7-9-16/h5-14H,3-4H2,1-2H3,(H,25,28)
• InChI Key: YGRSZGPHTAOQOG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C3C(=CS2)C(=NN(C3=O)C4=CC=CC=C4)C(=O)OCC
• Molecular Formula: C24H21N3O5S
• Molecular Weight: 463.5 g/mol

Description

Ethyl 5-[(4-ethoxybenzoyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate is a chemical compound with the molecular formula C17H17N3O4S. It has an average mass of 359.400 Da and a monoisotopic mass of 359.093964 Da.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups including an ethoxybenzoyl group, an amino group, and a carboxylate group. The presence of these groups likely contributes to the compound’s reactivity and physical properties.

Physical And Chemical Properties Analysis

The compound has a molecular formula of C17H17N3O4S, an average mass of 359.400 Da, and a monoisotopic mass of 359.093964 Da. Other physical and chemical properties such as melting point, boiling point, and solubility would need to be determined experimentally.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed efficient methods for synthesizing various derivatives of Ethyl 5-[(4-ethoxybenzoyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate, focusing on novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives with potential anti-tumor activities (Nassar et al., 2015). Such derivatives have been explored for their molecular modeling and effects on various cancer cell lines, showcasing significant outcomes in mouse tumor model cancer cells, including Colon cancer (HCT-29) and Breast cancer (MCF-7) (Nassar et al., 2015).

Antimicrobial and Anticancer Activities

Several studies have evaluated the biological activities of these compounds, revealing moderate antimicrobial activity against Gram-positive bacteria for specific derivatives (Ghani Essam Abdel, 1991). Additionally, the cytotoxicity of new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives against Ehrlich Ascites Carcinoma (EAC) cells has been screened, providing insights into their potential use in cancer treatment (Ashraf S. Hassan et al., 2014).

Novel Synthetic Pathways

Research has also focused on the development of novel synthetic pathways for creating diverse derivatives with improved biological activities. For instance, the synthesis and antibacterial activity evaluation of novel thieno[2,3-c]pyridazines using specific starting materials show how structural modifications can lead to compounds with evaluated antibacterial activities (A. S. Al-Kamali et al., 2014).